Cas no 336180-63-3 (<br>N-(2,5-Dimethyl-phenyl)-2-[5-(2-hydroxy-phenyl)-[1,3,4]oxadiazol-2-ylsulfan yl]-acetamide)

• Product Name: <br>N-(2,5-Dimethyl-phenyl)-2-[5-(2-hydroxy-phenyl)-[1,3,4]oxadiazol-2-ylsulfan yl]-acetamide
• CAS No: 336180-63-3
• MF: C₁₈H₁₇N₃O₃S
• MW: 355.410882711411
• CID: 3069961
• PubChem ID: 1115040
• Update Time: 2025-10-28

<br>N-(2,5-Dimethyl-phenyl)-2-[5-(2-hydroxy-phenyl)-[1,3,4]oxadiazol-2-ylsulfan yl]-acetamide Chemical and Physical Properties

Names and Identifiers

• <br>N-(2,5-Dimethyl-phenyl)-2-[5-(2-hydroxy-phenyl)-[1,3,4]oxadiazol-2-ylsulfan yl]-acetamide
• AKOS000564168
• N-(2,5-Dimethylphenyl)-2-((5-(2-hydroxyphenyl)-1,3,4-oxadiazol-2-yl)thio)acetamide
• N-(2,5-DIMETHYLPHENYL)-2-{[5-(2-HYDROXYPHENYL)-1,3,4-OXADIAZOL-2-YL]SULFANYL}ACETAMIDE
• N-(2,5-Dimethyl-phenyl)-2-[5-(2-hydroxy-phenyl)-[1,3,4]oxadiazol-2-ylsulfanyl]-acetamide
• 336180-63-3
• AG-690/13416293

• MDL： MFCD01541970
• Inchi： 1S/C18H17N3O3S/c1-11-7-8-12(2)14(9-11)19-16(23)10-25-18-21-20-17(24-18)13-5-3-4-6-15(13)22/h3-9,22H,10H2,1-2H3,(H,19,23)
• InChI Key： ADEHLPRYLJTBBM-UHFFFAOYSA-N
• SMILES： S(C1=NN=C(C2C=CC=CC=2O)O1)CC(NC1C=C(C)C=CC=1C)=O

Computed Properties

• Exact Mass: 355.09906259Da
• Monoisotopic Mass: 355.09906259Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 453
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 114Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on <br>N-(2,5-Dimethyl-phenyl)-2-[5-(2-hydroxy-phenyl)-[1,3,4]oxadiazol-2-ylsulfan yl]-acetamide

Introduction to N-(2,5-Dimethyl-phenyl)-2-[5-(2-hydroxy-phenyl)-[1,3,4]oxadiazol-2-ylsulfanyl]-acetamide (CAS No: 336180-63-3)

N-(2,5-Dimethyl-phenyl)-2-[5-(2-hydroxy-phenyl)-[1,3,4]oxadiazol-2-ylsulfanyl]-acetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry due to its unique structural features and potential biological activities. This compound, identified by its CAS number 336180-63-3, represents a fusion of aromatic rings and heterocyclic structures, which are commonly associated with a wide range of pharmacological properties.

The molecular structure of N-(2,5-Dimethyl-phenyl)-2-[5-(2-hydroxy-phenyl)-[1,3,4]oxadiazol-2-ylsulfanyl]-acetamide incorporates several key functional groups that contribute to its reactivity and potential applications. The presence of a dimethyl phenyl group at the nitrogen atom enhances the compound's stability and interactions with biological targets. Additionally, the [1,3,4]oxadiazole core is a well-known scaffold in medicinal chemistry, recognized for its role in various bioactive molecules. The sulfanyl group at the 2-position of the oxadiazole ring further modulates the electronic properties of the molecule, making it a promising candidate for further investigation.

In recent years, there has been a growing interest in oxadiazole derivatives due to their broad spectrum of biological activities. These derivatives have been explored for their potential in treating various diseases, including inflammation, cancer, and infectious disorders. The hydroxy group at the 2-position of the phenyl ring in N-(2,5-Dimethyl-phenyl)-2-[5-(2-hydroxy-phenyl)-[1,3,4]oxadiazol-2-ylsulfanyl]-acetamide adds another layer of complexity to the molecule, potentially influencing its solubility and metabolic stability.

The acetamide moiety at the terminal position of the molecule is another critical feature that contributes to its pharmacological profile. Acetamides are frequently found in bioactive compounds due to their ability to interact with biological targets through hydrogen bonding. This structural element may enhance the compound's binding affinity to specific receptors or enzymes involved in disease pathways.

The synthesis of N-(2,5-Dimethyl-phenyl)-2-[5-(2-hydroxy-phenyl)-[1,3,4]oxadiazol-2-ylsulfanyl]-acetamide involves multiple steps that require precise control over reaction conditions and reagent selection. The introduction of the sulfanyl group into the oxadiazole ring is particularly challenging and requires careful optimization to ensure high yield and purity. Advances in synthetic methodologies have enabled chemists to access more complex derivatives like this one with greater ease.

The pharmacological evaluation of N-(2,5-Dimethyl-phenyl)-2-[5-(2-hydroxy-phenyl)-[1,3,4]oxadiazol-2-ylsulfanyl]-acetamide has been ongoing in several research laboratories. Initial studies have shown promising results in vitro regarding its interaction with various biological targets. For instance, preliminary data suggest that this compound may exhibit inhibitory activity against certain enzymes implicated in inflammatory responses. Additionally, its structural features make it a candidate for further exploration as an antimicrobial agent.

The role of computational chemistry in designing and optimizing such molecules cannot be overstated. Molecular modeling techniques have been employed to predict the binding modes of N-(2,5-Dimethyl-phenyl)-2-[5-(2-hydroxy-phenyl)-[1,3,4]oxadiazol-2-ylsulfanyl]-acetamide with potential target proteins. These simulations help researchers identify key interactions and optimize the structure for improved efficacy. By leveraging computational tools alongside experimental data, scientists can accelerate the discovery process and bring new therapeutic agents to fruition more quickly.

The development of novel drug candidates often involves iterative testing and refinement based on both preclinical and clinical data. While N-(2,5-Dimethyl-phenyl)-
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